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Compound of Interest

2-(2-Bromo-5-
Compound Name:
methoxyphenyl)ethanol

Cat. No.: B1279433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-(2-Bromo-
5-methoxyphenyl)ethanol (CAS No. 75534-35-9). The information is intended for use by
trained professionals in a laboratory or research setting.

Chemical Identification and Properties

2-(2-Bromo-5-methoxyphenyl)ethanol is a substituted phenylethanol derivative. Its chemical
structure and key properties are summarized below.
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Property Value

Chemical Name 2-(2-Bromo-5-methoxyphenyl)ethanol
CAS Number 75534-35-9

Molecular Formula CoH11BrO:2

Molecular Weight 231.09 g/mol

Appearance Liquid

Boiling Point 314.8 £ 27.0 °C (Predicted)[1]
Density 1.444 + 0.06 g/cm3 (Predicted)[1]

Room Temperature, sealed in a dry place[1][2]

[3]

Storage Temperature

Safety and Hazard Information

It is imperative to handle 2-(2-Bromo-5-methoxyphenyl)ethanol with appropriate caution. The
following table summarizes its known hazards.

Hazard Category GHS Classification Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 ”

H315: Causes skin irritation[2]
[4]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation[2][4]

N o Category 3 (Respiratory tract H335: May cause respiratory
Specific Target Organ Toxicity o L
irritation) irritation[2][4]

Signal Word: Warning[2]

Pictograms:
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walt text

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling this chemical is crucial to minimize exposure and ensure

laboratory safety. The following workflow outlines the key stages of handling, from procurement
to disposal.

Preparation

Secure Storage | Transfer to Lab _ [ Weighing & | _Use in Fume Hood
(Room Temp, Dry) | | Dispensing "

Click to download full resolution via product page
Caption: Safe handling workflow for 2-(2-Bromo-5-methoxyphenyl)ethanol.

Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is
required for procedures that may generate vapors, mists, or aerosols.[4]

o Safety Stations: Ensure that an eyewash station and safety shower are readily accessible in
the immediate work area.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(2-Bromo-5-methoxyphenyl)ethanol:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1279433?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279433?utm_src=pdf-body
https://prepchem.com/2-phenylethanol/
https://reagents.acsgcipr.org/reagent-guides/bromination/
https://www.benchchem.com/product/b1279433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles with side-shields or a
face shield.[4]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and
closed-toe shoes. For larger quantities or risk of

splashing, consider an impervious apron or sulit.

[4]

Respiratory Protection

If engineering controls are insufficient to
maintain airborne concentrations below
exposure limits, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors
should be used.[6]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

artificial respiration.[5][7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person.[5]

Accidental Release and Disposal
Accidental Release Measures

o Small Spills: Absorb with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material in a suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not

let the product enter drains.[6]

o Personal Precautions: Wear appropriate PPE as described in Section 3.2.[4]

Disposal Considerations

» Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

o Waste must be handled as hazardous waste.[7]

Experimental Protocols and Potential Applications
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While specific, detailed experimental protocols for the synthesis and biological evaluation of 2-
(2-Bromo-5-methoxyphenyl)ethanol are not extensively published, it is structurally related to
compounds used as intermediates in medicinal chemistry. The bromo- and methoxy-substituted
phenyl ring is a common feature in molecules with a range of biological activities.

General Synthetic Workflow

This compound is likely synthesized from a corresponding substituted phenylacetic acid or a
related derivative. A general, hypothetical workflow for its preparation via reduction is presented
below.

2-(2-Bromo-5-methoxyphenyl)acetic acid
(or ester derivative)

Purification
(e.g., Column Chromatography)

amm g 2-(2-Bromo-5-methoxyphenyl)ethanol

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for the preparation of the title compound.

Potential in Drug Development

As a substituted phenylethanol, this compound can serve as a building block in the synthesis of
more complex molecules. The presence of the bromine atom provides a reactive site for cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of additional
molecular complexity. The methoxy-phenyl group is a common pharmacophore in various drug
classes. There is evidence of related bromo- and methoxy-substituted compounds possessing
antimicrobial and anticancer potential.[8]

Toxicological and Ecological Information
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Detailed toxicological and ecological data for 2-(2-Bromo-5-methoxyphenyl)ethanol are not
readily available. As with any chemical, release into the environment should be avoided. Based
on its hazard classification, it is expected to be harmful to aquatic life.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS)
from the supplier before handling this chemical and adhere to all institutional and regulatory
safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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